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Technical Support Center: CM-1758

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals minimize potential
off-target effects and optimize the use of CM-1758 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for CM-1758?

Al: CM-1758 is a selective, pan-histone deacetylase (HDAC) inhibitor being developed for the
treatment of acute myeloid leukemia (AML).[1] Its primary mechanism involves inhibiting HDAC
enzymes, which leads to an increase in histone acetylation.[2] This epigenetic modification
enhances the expression of key transcription factors that induce myeloid differentiation in AML
cells.[1][2] Studies have also shown that CM-1758 can modulate the acetylation of non-histone
proteins involved in the enhancer-promoter chromatin regulatory complex.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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